Cas no 41078-02-8 (Enprofylline)

Enprofylline is a selective and competitive A2B receptor antagonist with a Ki of 7 μ M. Enprofylline is also a phosphodiesterase inhibitor Enprofylline can be used in the study of asthma \ chronic obstructive pulmonary disease

Enprofylline structure

Product Name:Enprofylline

CAS No:41078-02-8

Molecular Formula:C₈H₁₀N₄O₂

Molecular Weight:194.1906

CID:329763

PubChem ID:1676

Enprofylline Properties

Names and Identifiers

- 3-Propyl-1H-purine-2,6(3H,9H)-dione
- 1H-Purine-2,6-dione,3,9-dihydro-3-propyl-
- 3-N-PROPYLXANTHINE
- 3-propyl-7H-purine-2,6-dione
- Enprofylline
- 3,7-dihydro-3-propyl-1H-purine-2,6-dione
- 3-propylxanthine
- 3-propylxanthine (PX)
- Enprofilina
- Enprofilina [INN-Spanish]
- Enprofyllinum
- Enprofyllinum [INN-Latin]
- enprophylline
- Nilyph
- Oxeze
- L000242
- ENPROFYLLINE [MART.]
- 3-Propylxanthine (enprofylline)
- AKOS013464325
- NCGC00022716-03
- ENPROFYLLINE [INN]
- 3-Propyl-3,7-dihydro-purine-2,6-dione
- Tox21_500910
- NCGC00261595-01
- SCHEMBL18029491
- CHEMBL279898
- DTXSID9045186
- FT-0630617
- 3-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- BCP14343
- PDSP2_001003
- SMR000058496
- MS-23050
- HMS3369J09
- ENPROFYLLINE [WHO-DD]
- UNII-DT7DT5E518
- CAS-41078-02-8
- 41078-02-8
- D 4028
- Lopac-P-5679
- Enprofylline (USAN/INN)
- EU-0100910
- Enprofylline [USAN:INN]
- Q5379482
- Z1198148417
- NCGC00015824-07
- 3-Propylxanthfine
- HMS3262F22
- Tox21_110232
- DT7DT5E518
- PDSP1_001202
- NCGC00015824-01
- NCGC00015824-03
- NCGC00015824-04
- HMS2234D09
- 3-Propyl-1H-purine-2,6(3H,7H)-dione
- 3-propyl-3,7-dihydro-1H-purine-2,6-dione
- A914216
- EN300-132307
- D-4028
- EINECS 255-201-8
- HY-14117
- MLS000069700
- SDCCGSBI-0050885.P002
- BDBM50001493
- NCGC00015824-06
- DB00824
- D04006
- Lopac0_000910
- CCG-204992
- NS00030914
- NCGC00015824-05
- LP00910
- NCGC00015824-08
- CHEBI:126237
- NCGC00022716-04
- PDSP1_001019
- P 5679
- PDSP2_001186
- SR-01000000173
- MFCD00043205
- SIQPXVQCUCHWDI-UHFFFAOYSA-N
- SCHEMBL156402
- SR-01000000173-2
- CS-0003206
- 3-Propyl-3,7-dihydro-purine-2,6-dione(enprofylline)
- DTXCID7025186
- AKOS006271777
- ENPROFYLLINE [USAN]
- NCGC00015824-02
- 1H-Purine-2,6-dione, 3,7-dihydro-3-propyl-
- NCGC00015824-09
- NCGC00022716-05
- DB-049711
- BRD-K35007173-001-07-5
- G56441
- 3,7-Dihydro-3-propyl-1H-purine-2,6-dione; 3-Propylxanthine; D 4028; 3,9-Dihydro-3-propyl-1H-purine-2,6-dione; 3-propyl-1H-purine-2,6(3H,7H)-dione
- +Expand
- MDL： MFCD00043205
- InChIKey： SIQPXVQCUCHWDI-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H10N4O2/c1-2-3-12-6-5(9-4-10-6)7(13)11-8(12)14/h4H,2-3H2,1H3,(H,9,10)(H,11,13,14)
- SMILES： O=C(N1)N(CCC)C2=C(N=CN2)C1=O

Computed Properties

Exact Mass: 194.080376g/mol
Surface Charge: 0
XLogP3: 0.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 194.080376g/mol
Monoisotopic Mass: 194.080376g/mol
Topological Polar Surface Area: 78.1Å²
Heavy Atom Count: 14
Complexity: 268
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 11
Surface Charge: 0

Experimental Properties

LogP: -0.17710
PSA: 83.54000
Refractive Index: 1.583
Boiling Point: °Cat760mmHg
Melting Point: NA
Flash Point: °C
Solubility: DMSO: soluble
Color/Form: Not available
Solubility: Not available
Density: 1.4±0.1 g/cm3

Enprofylline Security Information

RTECS：UO8439700
WGK Germany：3
Safety Instruction： S36
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Sealed in dry,2-8°C(BD127318)
Risk Phrases： 20/21/22
Signal Word：warning

Enprofylline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Enprofylline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8I4-10mg	1H-Purine-2,6-dione, 3,7-dihydro-3-propyl-	41078-02-8	≥95%	10mg	$72.00	2024-05-02
A2B Chem LLC	AI50028-10mg	Enprofylline	41078-02-8	≥95%	10mg	$29.00	2024-04-20
Ambeed	A192850-5mg	Enprofylline	41078-02-8	98%	5mg	$275.0	2024-07-19
Chemenu	CM110082-1g	Enprofylline	41078-02-8	97%	1g	$729	2021-08-06
ChemScence	CS-0003206-100mg	Enprofylline	41078-02-8		100mg	$513.0	2022-04-27
Enamine	EN300-132307-0.05g	3-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione	41078-02-8	95%	0.05g	$133.0	2023-05-01
MedChemExpress	HY-14117-10mM*1 mL in DMSO	Enprofylline	41078-02-8	99.22%	10mM*1 mL in DMSO	￥1980
TRC	E557680-10mg	Enprofylline	41078-02-8		10mg	$ 181.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E927854-5g	Enprofylline	41078-02-8	98%	5g	￥5,463.90
SHENG KE LU SI SHENG WU JI SHU	sc-252035-25 mg	3-Propylxanthine,	41078-02-8	≥95%	25mg	￥489.00	2023-07-11

Enprofylline Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:41078-02-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:41078-02-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Enprofylline Related Literature

1. AI-based identification of therapeutic agents targeting GPCRs: introducing ligand type classifiers and systems biology

Jonas Go?en,Rui Pedro Ribeiro,Dirk Bier,Bernd Neumaier,Paolo Carloni,Alejandro Giorgetti,Giulia Rossetti Chem. Sci. 2023 14 8651
2. Discovery of Cobimetinib as a novel A-FABP inhibitor using machine learning and molecular docking-based virtual screening

Shilun Yang,Simeng Li,Junlei Chang RSC Adv. 2022 12 13500
3. Highly efficient C-8 oxidation of substituted xanthines with substitution at the 1-, 3-, and 7- positions using biocatalysts

K. M. Madyastha,G. R. Sridhar J. Chem. Soc. Perkin Trans. 1 1999 677

41078-02-8 (Enprofylline) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:41078-02-8)Enprofylline

Purity:99%/99%

Quantity:5mg/10mg

Price($):248.0/392.0